Cas no 22462-34-6 (2(1H)-Pyrimidinone,6-chloro-5-fluoro-)

• Product Name: 2(1H)-Pyrimidinone,6-chloro-5-fluoro-
• CAS No: 22462-34-6
• MF: C₄H₂ClFN₂O
• MW: 148.522882938385
• CID: 250843
• PubChem ID: 13061624
• Update Time: 2025-06-08

2(1H)-Pyrimidinone,6-chloro-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,6-chloro-5-fluoro-
• 4-Chloro-5-fluoro-2(1H)-pyrimidinone
• 1H-Indole-2,3-dione, 4-chloro-5-fluoro-
• 4-Chlor-5-fluor-pyrimidon-(2)
• 4-chloro-5-fluoro-1H-pyrimidin-2-one
• 4-chloro-5-fluoro-2(1H)-pyrimidone
• 4-chloro-5-fluoroisatin
• 4-chloro-5-fluoro-isatin
• AGN-PC-0037G8
• F2147-1127
• SureCN2372330
• 6-chloro-5-fluoro-1,2-dihydropyrimidin-2-one
• 6-chloro-5-fluoro-1H-pyrimidin-2-one
• DDNCSZUKPVXJAW-UHFFFAOYSA-N
• AC9398
• SY263549
• 4-chloro-5-fluoropyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone,?4-chloro-5-fluoro-
• FT-0707833
• 6-Chloro-5-fluoropyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 4-chloro-5-fluoro-
• A853220
• MFCD16659121
• 2-hydroxy-4-chloro-5-fluoropyrimidine
• 22462-34-6
• SCHEMBL10726701
• SCHEMBL3185865
• AKOS006354332
• DB-011883

• Inchi： 1S/C4H2ClFN2O/c5-3-2(6)1-7-4(9)8-3/h1H,(H,7,8,9)
• InChI Key： DDNCSZUKPVXJAW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC(N1)=O)F

Computed Properties

• Exact Mass: 147.98406
• Monoisotopic Mass: 147.9839685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.641
• Boiling Point: 352.1°C at 760 mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.558
• PSA: 46.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2(1H)-Pyrimidinone,6-chloro-5-fluoro-

6-Chloro-5-Fluoro-2(1H)-Pyrimidinone (CAS No. 22462-34-6): A Comprehensive Overview

6-Chloro-5-fluoro-2(1H)-pyrimidinone (CAS No. 22462-34-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chloro and fluoro substitutions on the pyrimidinone scaffold, exhibits a range of biological activities that make it a valuable candidate for drug development.

The pyrimidinone core is a fundamental structure in many biologically active molecules, including nucleosides and nucleotides. The introduction of chloro and fluoro substituents at specific positions can significantly alter the physicochemical properties and biological activities of the molecule. In the case of 6-chloro-5-fluoro-2(1H)-pyrimidinone, these substitutions enhance its stability, solubility, and pharmacokinetic profile, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 6-chloro-5-fluoro-2(1H)-pyrimidinone in the treatment of various diseases. One notable area of research is its anti-cancer properties. Studies have shown that this compound can inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-chloro-5-fluoro-2(1H)-pyrimidinone effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression in cancer cells.

Beyond its anti-cancer potential, 6-chloro-5-fluoro-2(1H)-pyrimidinone has also shown promise in the treatment of neurological disorders. Research conducted at the University of California, San Francisco, found that this compound can modulate neurotransmitter receptors, particularly those involved in glutamate signaling. This modulation could have therapeutic implications for conditions such as Alzheimer's disease and epilepsy, where altered glutamate signaling plays a significant role.

The pharmacokinetic properties of 6-chloro-5-fluoro-2(1H)-pyrimidinone have been extensively studied to optimize its therapeutic efficacy. Preclinical studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, its low toxicity profile makes it suitable for long-term administration.

In terms of synthetic chemistry, 6-chloro-5-fluoro-2(1H)-pyrimidinone can be synthesized through various routes. One common approach involves the reaction of 5-fluorouracil with chlorinating agents to introduce the chloro substituent at the 6-position. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels. The ability to synthesize this compound efficiently is crucial for its large-scale production and subsequent clinical development.

The clinical development of 6-chloro-5-fluoro-2(1H)-pyrimidinone is an ongoing process. Several Phase I and II clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been promising, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical investigation and potential approval as a new therapeutic agent.

In conclusion, 6-chloro-5-fluoro-2(1H)-pyrimidinone (CAS No. 22462-34-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the pharmaceutical industry.